Cas no 1361777-73-2 (2'-Difluoromethoxy-3,4-dichloro-4'-trifluoromethyl-biphenyl)

• Product Name: 2'-Difluoromethoxy-3,4-dichloro-4'-trifluoromethyl-biphenyl
• CAS No: 1361777-73-2
• MF: C₁₄H₇Cl₂F₅O
• MW: 357.102799654007
• CID: 4991816
• Update Time: 2025-11-03

2'-Difluoromethoxy-3,4-dichloro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Difluoromethoxy-3,4-dichloro-4'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H7Cl2F5O/c15-10-4-1-7(5-11(10)16)9-3-2-8(14(19,20)21)6-12(9)22-13(17)18/h1-6,13H
• InChI Key： DOEXRHZXBOLAKE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C(F)(F)F)=CC=1OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 366
• XLogP3: 6.6
• Topological Polar Surface Area: 9.2

Additional information on 2'-Difluoromethoxy-3,4-dichloro-4'-trifluoromethyl-biphenyl

2'-Difluoromethoxy-3,4-dichloro-4'-trifluoromethyl-biphenyl: A Comprehensive Overview

The compound with CAS No 1361777-73-2, commonly referred to as 2'-Difluoromethoxy-3,4-dichloro-4'-trifluoromethyl-biphenyl, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the family of biphenyl derivatives, which are widely studied for their unique chemical properties and potential uses in various industries.

Biphenyl derivatives have long been of interest in the field of organic chemistry due to their aromatic stability and versatility in chemical reactions. The difluoromethoxy and trifluoromethyl substituents in this compound contribute significantly to its electronic properties, making it a valuable molecule for research and development. Recent studies have highlighted the importance of such fluorinated biphenyl compounds in areas such as materials science and pharmaceuticals.

The synthesis of 2'-Difluoromethoxy-3,4-dichloro-4'-trifluoromethyl-biphenyl involves a series of carefully controlled reactions, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

One of the most promising applications of this compound is in the development of advanced materials. The presence of fluorinated groups enhances the thermal stability and chemical resistance of the molecule, making it suitable for use in high-performance polymers and coatings. Recent breakthroughs in polymer chemistry have demonstrated how such fluorinated biphenyl derivatives can improve the mechanical properties of materials used in aerospace and automotive industries.

In the pharmaceutical sector, biphenyl derivatives like this compound are being explored for their potential as drug candidates. The difluoromethoxy group is known to exhibit bioisosteric effects, which can be advantageous in drug design by mimicking the properties of other functional groups while improving pharmacokinetics. Ongoing clinical studies are investigating its potential as an anti-inflammatory agent or a component in targeted drug delivery systems.

The environmental impact of synthetic compounds is a growing concern, and researchers are increasingly focusing on green chemistry approaches to synthesize molecules like 2'-Difluoromethoxy-3,4-dichloro-4'-trifluoromethyl-biphenyl. Recent advancements in catalytic methods have enabled the use of more sustainable reagents and solvents, reducing the ecological footprint of its production process.

From a structural perspective, the molecule's biphenyl core provides a rigid framework that facilitates various chemical transformations. The chlorine atoms at positions 3 and 4 contribute to its electronic versatility, while the trifluoromethyl group at position 4' enhances its lipophilicity—a property that is crucial for many industrial applications.

Looking ahead, the demand for highly functionalized biphenyl derivatives like this compound is expected to grow as industries seek innovative solutions for emerging challenges. Its unique combination of electronic properties and structural rigidity positions it as a key player in both academic research and industrial applications.

In conclusion, 2'-Difluoromethoxy-3,4-dichloro-4'-trifluoromethyl-biphenyl (CAS No 1361777-73-2) stands out as a versatile and valuable compound with a wide range of potential uses. As research continues to uncover new applications and optimize synthesis methods, this molecule will undoubtedly play an increasingly important role in advancing modern science and technology.